Cas no 85002-96-6 (1-[2-(4-Nitrophenoxy)ethyl]pyrrolidine--hydrogen chloride (1/1))

• Product Name: 1-[2-(4-Nitrophenoxy)ethyl]pyrrolidine--hydrogen chloride (1/1)
• CAS No: 85002-96-6
• MF: C₁₂H₁₇ClN₂O₃
• MW: 272.727982282639
• CID: 883429
• PubChem ID: 12830845
• Update Time: 2025-04-19

1-[2-(4-Nitrophenoxy)ethyl]pyrrolidine--hydrogen chloride (1/1) Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-nitrophenoxy)ethyl]pyrrolidine,hydrochloride
• DTXSID00510977
• 85002-96-6
• NSC118952
• NSC-118952
• 1-[2-(4-Nitrophenoxy)ethyl]pyrrolidine--hydrogen chloride (1/1)

• Inchi： 1S/C12H16N2O3.ClH/c15-14(16)11-3-5-12(6-4-11)17-10-9-13-7-1-2-8-13;/h3-6H,1-2,7-10H2;1H
• InChI Key： KXEREWNWVKAEMJ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)[N+](=O)[O-])CCN1CCCC1

Computed Properties

• Exact Mass: 272.0927701g/mol
• Monoisotopic Mass: 272.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų